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Compound of Interest

Compound Name: D-Threose

Cat. No.: B119605

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling D-Threose, including personal protective equipment (PPE), operational plans, and
disposal protocols.

Personal Protective Equipment (PPE)

While D-Threose is not classified as a highly hazardous substance, prudent laboratory practice
dictates the use of appropriate personal protective equipment to minimize exposure and
prevent potential irritation. The following table summarizes the recommended PPE for handling
D-Threose.
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Protection Type

Equipment

Specification and Use

Eye/Face Protection

Safety Glasses or Goggles

Recommended to wear safety
glasses with side shields or
tightly fitting safety goggles to

prevent eye contact.

Hand Protection

Protective Gloves

Wear suitable chemical-
resistant gloves. It is important
to inspect gloves for any

damage before use.

Skin and Body Protection

Lab Coat

A standard lab coat is
recommended to prevent skin

exposure.

Respiratory Protection

Not Typically Required

Under normal laboratory
conditions with adequate
ventilation, respiratory
protection is generally not
necessary. If dust is generated
or irritation is experienced, a
dust mask or respirator may be

used.

Operational Plan: From Receipt to Disposal

A systematic approach to handling D-Threose from the moment it is received to its final

disposal is crucial for maintaining a safe laboratory environment.

1. Receiving and Storage:

[1][2]

Upon receipt, visually inspect the container for any signs of damage or leakage.

Store D-Threose in a cool, dry place in a tightly sealed container to protect it from moisture.

For short-term storage, refrigeration at 2-8°C is recommended.[1][2]
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2. Handling:

e All handling of D-Threose should be conducted in a well-ventilated area.

e Avoid direct contact with the skin and eyes.

e Minimize dust generation and accumulation.

 After handling, wash hands thoroughly with soap and water.

3. Spill Management:

 In the event of a spill, ensure the area is well-ventilated.

o Wear appropriate PPE, including gloves and safety glasses.

» Use an inert absorbent material, such as sand or silica gel, to soak up the spill.

e Collect the absorbed material into a suitable, clean, dry, closed container for disposal.[3]

Disposal Plan

Proper disposal of D-Threose is essential to prevent environmental contamination and comply
with regulations.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b119605?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/95991.pdf
https://www.benchchem.com/product/b119605?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Waste Type

Disposal Method

Regulatory Considerations

Uncontaminated D-Threose

May be disposed of as regular
trash in some jurisdictions as it
is not typically regulated as

hazardous waste.

Always consult local, state,
and federal regulations before
disposal. Institutional
Environmental Health and
Safety (EHS) offices can

provide specific guidance.

Contaminated D-Threose (e.g.,

with solvents)

Dispose of as chemical waste
through your institution's EHS

department.

The disposal method will be
determined by the nature of
the contaminant. Do not mix

with non-hazardous waste.

Empty Containers

Rinse thoroughly with water
before recycling or disposing

of as regular trash.

Ensure containers are free of

any residual D-Threose.

Experimental Protocol: Preparation of a D-Threose

Solution

This protocol outlines the steps for preparing a 1 Molar (M) aqueous solution of D-Threose,

incorporating necessary safety measures.

Materials:

Deionized water

50 mL conical tube

Magnetic stirrer and stir bar

Spatula

Weighing paper

D-Threose (Molecular Weight: 120.10 g/mol )[4][5][6]
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e Analytical balance
Procedure:
Don PPE: Before starting, put on a lab coat, safety glasses, and nitrile gloves.

Calculate Mass: To prepare a 50 mL of 1 M D-Threose solution, calculate the required mass:
50 mL* (1 L/21000 mL)* 1 mol/L * 120.10 g/mol = 6.005 g.

Weigh D-Threose: Place a piece of weighing paper on the analytical balance and tare it.
Carefully weigh out 6.005 g of D-Threose using a clean spatula.

Dissolve D-Threose: Add approximately 40 mL of deionized water to the 50 mL conical tube.
Place the stir bar in the tube and put it on the magnetic stirrer. While stirring, slowly add the
weighed D-Threose to the water.

Adjust Volume: Once the D-Threose is completely dissolved, remove the conical tube from
the stirrer. Add deionized water to bring the final volume to 50 mL.

Label and Store: Cap the tube tightly and label it clearly with the contents ("1 M D-Threose"),
date, and your initials. Store the solution at 2-8°C.

Clean-up: Dispose of the weighing paper in the regular trash. Clean the spatula and any
other used equipment. Wash your hands thoroughly.

Visual Workflows

The following diagrams illustrate key decision-making and procedural workflows for handling D-
Threose safely.
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PPE Selection for D-Threose Handling

Start: Handling D-Threose

Assess the Task:
- Weighing
- Solution Preparation
- Cell Culture Application

l

Evaluate Potential Exposure:
- Dust Generation
- Splashing
- Aerosolization

ow High

Routine Handling

Spill or High-Risk Task

l

Enhanced PPE:

(Low Risk)

Standard PPE:

- Safety Glasses - Goggles
- Lab Coat - Lab Coat
- Chemical Resistant Gloves
- Gloves

- Dust Mask (if applicable)

Proceed with Task

Click to download full resolution via product page

Caption: PPE selection workflow for D-Threose.
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D-Threose Spill Cleanup Procedure

Spill Detected

Alert others in the area

y

Don appropriate PPE:
- Gloves
- Safety Glasses
- Lab Coat

:

Ensure adequate ventilation

l

Contain the spill with
absorbent material

:

Collect absorbed material
into a sealed container

:

Label container as
'D-Threose Waste'

:

Clean the spill area with
water and detergent

'

Dispose of waste through
EHS office

Cleanup Complete

Click to download full resolution via product page

Caption: Procedure for cleaning up a D-Threose spill.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b119605?utm_src=pdf-body-img
https://www.benchchem.com/product/b119605?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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d-threose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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